Cas no 850935-65-8 (4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide)

• Product Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• CAS No: 850935-65-8
• MF: C₁₈H₂₄N₄O₄S
• MW: 392.472562789917
• CID: 6111484
• PubChem ID: 4100359
• Update Time: 2025-05-20

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-N-(5-ethyl-1,3,4-oxadiazol-2-yl)-
• HMS1650G15
• 850935-65-8
• 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• AKOS024585660
• F0593-0042

• Inchi： 1S/C18H24N4O4S/c1-4-16-20-21-18(26-16)19-17(23)14-5-7-15(8-6-14)27(24,25)22-10-12(2)9-13(3)11-22/h5-8,12-13H,4,9-11H2,1-3H3,(H,19,21,23)
• InChI Key： AXJVYMBIZHHKNL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC)O1)(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 392.15182643g/mol
• Monoisotopic Mass: 392.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• pka: 10.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide

Comprehensive Overview of 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS No. 850935-65-8)

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS No. 850935-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a sulfonyl bridge, a 3,5-dimethylpiperidine moiety, and an ethyl-substituted oxadiazole ring, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and versatility.

The compound's molecular structure is characterized by the presence of a benzamide core, which is linked to a 1,3,4-oxadiazole ring via an amide bond. The sulfonyl group attached to the 3,5-dimethylpiperidine further enhances its chemical properties, such as solubility and stability. These features make 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide a subject of interest in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide has surged, driven by their applications in medicinal chemistry and crop protection. The compound's ability to interact with biological targets, such as enzymes and receptors, has made it a focal point in the development of new therapeutics and agrochemical agents. Its synthetic accessibility and modifiable structure further contribute to its appeal in research and industrial settings.

One of the most frequently searched questions about this compound is its synthesis pathway. Researchers often inquire about the optimization of reaction conditions to improve yield and purity. Additionally, there is growing interest in its mechanism of action in biological systems, particularly in the context of enzyme inhibition and receptor modulation. These topics align with current trends in precision medicine and sustainable agriculture, making 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide a relevant subject for discussion.

The physicochemical properties of 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide are also of great interest. Its melting point, solubility, and stability under various conditions are critical parameters for its practical applications. For instance, its solubility in organic solvents makes it suitable for formulation in drug delivery systems, while its thermal stability ensures longevity in storage. These properties are often explored in pharmaceutical development and industrial chemistry.

Another hot topic related to this compound is its potential role in green chemistry. With increasing emphasis on environmentally friendly synthesis, researchers are investigating ways to produce 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide using catalytic methods and renewable resources. This aligns with global efforts to reduce the environmental impact of chemical manufacturing while maintaining efficiency and cost-effectiveness.

In summary, 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS No. 850935-65-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with its bioactivity and synthetic versatility, make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in advancing drug discovery and sustainable chemistry.